2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside

• IUPAC Name: [3,4,5-triacetyloxy-6-(2-phenoxyethylsulfanyl)oxan-2-yl]methyl acetate
• InChI: InChI=1S/C22H28O10S/c1-13(23)28-12-18-19(29-14(2)24)20(30-15(3)25)21(31-16(4)26)22(32-18)33-11-10-27-17-8-6-5-7-9-17/h5-9,18-22H,10-12H2,1-4H3
• InChI Key: HTRZOVQXKXBCEX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)SCCOC2=CC=CC=C2)OC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C22H28O10S
• Molecular Weight: 484.5 g/mol

Description

2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside is a chemical compound that has been widely used in scientific research. It is a derivative of hexopyranoside that has been synthesized through a specific method. This compound has been found to have significant biochemical and physiological effects, making it an important tool in various laboratory experiments.

Mechanism of Action

The mechanism of action of 2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside is not fully understood. However, it is believed to interact with specific enzymes and membrane transporters, leading to changes in their activity. This compound has also been found to have anti-inflammatory properties, which may contribute to its biological effects.
Biochemical and Physiological Effects:
2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside has been found to have significant biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes, such as acetylcholinesterase and β-glucosidase. This compound has also been found to inhibit the uptake of certain substrates by membrane transporters. In addition, 2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside has been found to have anti-inflammatory properties, which may have therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside in laboratory experiments include its high purity, stability, and availability. This compound has also been found to have low toxicity, making it safe to use in laboratory experiments. However, the limitations of using this compound include its high cost and the need for specialized equipment and expertise to synthesize it.

Future Directions

There are several future directions for the use of 2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside in scientific research. One potential direction is the development of new compounds based on this compound that have potential therapeutic applications. Another direction is the study of the mechanism of action of this compound and its interactions with specific enzymes and membrane transporters. Additionally, the use of this compound in the study of cellular signaling pathways and gene expression may also be explored in the future.
Conclusion:
In conclusion, 2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside is a chemical compound that has been widely used in scientific research. Its synthesis method has been optimized to produce high yields of the desired product. This compound has significant biochemical and physiological effects and has been used as a tool to study various biological processes. The advantages of using this compound in laboratory experiments include its high purity, stability, and low toxicity. However, its limitations include its high cost and the need for specialized equipment and expertise to synthesize it. There are several future directions for the use of this compound in scientific research, including the development of new compounds with potential therapeutic applications and the study of its mechanism of action.

Scientific Research Applications

2-phenoxyethyl 2,3,4,6-tetra-O-acetyl-1-thiohexopyranoside has been widely used in scientific research as a tool to study various biological processes. It has been used as a substrate for enzymatic reactions, as well as a probe for the study of membrane transporters. This compound has also been used in the synthesis of other compounds that have potential therapeutic applications.